2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C25H24N2O4/c1-17(19-8-4-3-5-9-19)26-25(30)22-10-6-7-11-23(22)31-16-24(29)27-21-14-12-20(13-15-21)18(2)28/h3-15,17H,16H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: AZGUMMFGRIZVEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzamide core with additional functional groups that contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide typically involves multiple steps. One common approach is to start with the preparation of intermediate compounds such as N-(4-acetylphenyl)-2-chloroacetamide. This intermediate can then be reacted with other reagents under controlled conditions to form the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Hydroxide ions, amines

Electrophiles: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function .

Comparison with Similar Compounds

Similar Compounds

[2-(2-acetylanilino)-2-oxoethyl] 4-cyanobenzoate: This compound shares a similar structure but has a cyanobenzoate group instead of a benzamide core.

N-(4-acetylphenyl)-2-chloroacetamide: An intermediate in the synthesis of 2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties